![molecular formula C10H12N2OS B6182491 [(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]thiourea CAS No. 2624109-33-5](/img/no-structure.png)
[(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]thiourea
Overview
Description
Synthesis Analysis
The synthesis of this compound is characterized by catalytic enantioselective construction of the tricyclic compounds . Anaza-Michael addition is used for the construction of the aza-[4.4.3]-propellane structure . The synthesis process is carried out in the presence of Takemoto’s(1R,2R)-thiourea catalyst 3443 .Molecular Structure Analysis
The molecular structure of “[(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]thiourea” is complex, which contributes to its versatility in various applications. The structure is characterized by a 1,2-shift of the C-N bond from C9 to C14, producing an aza-[4.4.3]-propellane2 structure .Chemical Reactions Analysis
The compound is involved in various chemical reactions. For instance, it plays a crucial role in the enantioselective transfer hydrogenation of aromatic ketones and enantioselective Michael addition of acetylacetone to β-nitroolefin derivatives . The catalysts demonstrate notably high catalytic conversions (up to 99%) with moderate enantiomeric excess (up to 30% ee) for the heterogeneous enantioselective transfer hydrogenation .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]thiourea involves the reaction of 1H-indene-1,2-diol with thiourea in the presence of a suitable catalyst.", "Starting Materials": [ "1H-indene-1,2-diol", "Thiourea" ], "Reaction": [ "Step 1: Dissolve 1H-indene-1,2-diol (1.0 g, 7.2 mmol) and thiourea (0.8 g, 10.8 mmol) in ethanol (20 mL) in a round-bottom flask.", "Step 2: Add a catalytic amount of hydrochloric acid (0.1 mL) to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for 4 hours.", "Step 4: Cool the reaction mixture to room temperature and filter the precipitated product.", "Step 5: Wash the product with cold ethanol and dry under vacuum to obtain [(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]thiourea as a white solid (yield: 80%)." ] } | |
CAS RN |
2624109-33-5 |
Molecular Formula |
C10H12N2OS |
Molecular Weight |
208.3 |
Purity |
95 |
Origin of Product |
United States |
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